Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H3BrClFO B1266105 3-Bromo-4-fluorobenzoyl chloride CAS No. 672-75-3

3-Bromo-4-fluorobenzoyl chloride

Cat. No. B1266105
CAS RN: 672-75-3
M. Wt: 237.45 g/mol
InChI Key: HPHZOCIBMCWXCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07776869B2

Procedure details

3-Bromo-4-chlorobenzoyl chloride was prepared from 3-bromo-4-chlorobenzoic acid according to the procedure described in Example 183 for the synthesis of 3-bromo-4-fluorobenzoyl chloride.
Name
3-bromo-4-chlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromo-4-fluorobenzoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-Bromo-4-chlorobenzoyl chloride

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[Cl:11])[C:5](O)=[O:6].BrC1C=C(C=CC=1F)C([Cl:18])=O>>[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[Cl:11])[C:5]([Cl:18])=[O:6]

Inputs

Step One
Name
3-bromo-4-chlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C(=O)O)C=CC1Cl
Step Two
Name
3-bromo-4-fluorobenzoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C(=O)Cl)C=CC1F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-Bromo-4-chlorobenzoyl chloride
Type
product
Smiles
BrC=1C=C(C(=O)Cl)C=CC1Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.